Cas no 50742-35-3 (N.N-Bis-(4-methylsulfonyl-butyl)-amine)

• Product Name: N.N-Bis-(4-methylsulfonyl-butyl)-amine
• CAS No: 50742-35-3
• MF: C₁₀H₂₃NO₄S₂
• MW: 285.423920869827
• CID: 381148
• PubChem ID: 191146
• Update Time: 2025-04-19

N.N-Bis-(4-methylsulfonyl-butyl)-amine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,4-(methylsulfonyl)-N-[4-(methylsulfonyl)butyl]-
• 1-Butanamine, 4-(methylsulfonyl)-N-(4-(methylsulfonyl)butyl)-
• N.N-Bis-(4-methylsulfonyl-butyl)-amine
• DTXSID80964979
• 4-methylsulfonyl-N-(4-methylsulfonylbutyl)butan-1-amine
• 4-(Methanesulfonyl)-N-[4-(methanesulfonyl)butyl]butan-1-amine
• N,N-Bis(methylsulfonylbutyl)amine
• 50742-35-3

• Inchi： 1S/C10H23NO4S2/c1-16(12,13)9-5-3-7-11-8-4-6-10-17(2,14)15/h11H,3-10H2,1-2H3
• InChI Key： BKFVADDCKYFQHJ-UHFFFAOYSA-N
• SMILES： S(C)(CCCCNCCCCS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 285.10699
• Monoisotopic Mass: 285.10685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1
• XLogP3: 0

Experimental Properties

• Density: 1.167
• Boiling Point: 530.5°C at 760 mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.481
• PSA: 80.31